Cas no 2171617-06-2 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3,4-dimethylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3,4-dimethylpyrrolidine-3-carboxylic acid
• CAS No: 2171617-06-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6112611
• PubChem ID: 165557695
• Update Time: 2025-06-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3,4-dimethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3,4-dimethylpyrrolidine-3-carboxylic acid
• EN300-1544919
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid
• 2171617-06-2

• Inchi： 1S/C28H32N2O5/c1-4-5-14-24(25(31)30-15-18(2)28(3,17-30)26(32)33)29-27(34)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h4,6-13,18,23-24H,1,5,14-17H2,2-3H3,(H,29,34)(H,32,33)
• InChI Key： QXUXXXWAWCDWRI-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C(CCC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3,4-dimethylpyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3,4-dimethylpyrrolidine-3-carboxylic acid (CAS No. 2171617-06-2)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3,4-dimethylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171617-06-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a convergence of advanced structural features, including a pyrrolidine core, an enoyl side chain, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, making it a versatile intermediate in the development of novel therapeutic agents.

The structural framework of this compound is meticulously designed to facilitate its role as a building block in medicinal chemistry. The presence of the Fmoc moiety is particularly noteworthy, as it is commonly employed in solid-phase peptide synthesis (SPPS) to protect amino groups during elongation reactions. This protection strategy ensures selective modification and subsequent deprotection steps, which are critical for constructing complex peptide sequences with high fidelity.

The pyrrolidine ring in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3,4-dimethylpyrrolidine-3-carboxylic acid introduces a rigid scaffold that can enhance the binding affinity and selectivity of potential drug candidates. Pyrrolidine derivatives are well-documented for their pharmacological activity across various therapeutic areas, including central nervous system (CNS) disorders, antiviral medications, and anti-inflammatory agents. The dimethyl substitution at the 3 and 4 positions further modulates the electronic properties of the ring, potentially influencing its interactions with biological targets.

The enoyl side chain extending from the pyrrolidine ring adds another layer of complexity to this molecule. Enoyl groups are frequently incorporated into drug molecules due to their ability to participate in hydrogen bonding networks and hydrophobic interactions. These interactions are pivotal in determining the molecular recognition processes that underpin drug-receptor binding. Moreover, the hexyl chain provides an aliphatic extension that can influence solubility and metabolic stability, key factors in drug development.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which has been instrumental in optimizing the design of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3,4-dimethylpyrrolidine-3-carboxylic acid. Molecular dynamics simulations and quantum mechanical calculations have been employed to explore the conformational flexibility and energetics of this compound. Such studies have revealed insights into how structural modifications can fine-tune its pharmacokinetic properties, thereby guiding synthetic strategies toward improved efficacy.

The utility of this compound extends beyond its role as a synthetic intermediate. Its unique structural attributes make it a promising candidate for exploring novel pharmacological mechanisms. For instance, the combination of a pyrrolidine core with an enoyl group has been implicated in modulating enzyme activity and receptor binding affinity. This has spurred interest in its potential applications in treating conditions such as neurodegenerative diseases, where precise modulation of biological pathways is essential.

In parallel with experimental investigations, computational modeling has been leveraged to identify potential binding pockets on biological targets relevant to 1-(2-{(9H-fluorenine)-methylcarbonylamino}-hexanoyloxy)-3-(dimethylamino)-pyrrolidinol derivatives. These studies have highlighted regions where subtle structural changes could enhance binding interactions without compromising selectivity. Such findings are particularly valuable in the context of drug discovery pipelines, where optimizing lead compounds for target engagement is paramount.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include functional group interconversions, protecting group strategies, and regioselective reactions that ensure high yields and purity. The integration of flow chemistry techniques has further streamlined these processes, enabling scalable production for both research and industrial applications.

The growing emphasis on green chemistry principles has also influenced the synthesis of 1-(2-{(9H-fluorenine)-methylcarbonylamino}-hexanoyloxy)-3-(dimethylamino)-pyrrolidinol derivatives. Efforts have been directed toward minimizing waste generation, reducing energy consumption, and employing sustainable solvents. These initiatives align with broader industry trends toward environmentally responsible manufacturing practices while maintaining high standards of chemical purity and yield.

As research progresses, the applications of this compound are expected to expand into new therapeutic areas. Its structural versatility allows for further derivatization into analogs with tailored properties for specific biological targets. Collaborative efforts between synthetic chemists and biologists are crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1-(2-{(9H-fluorenine)-methylcarbonylamino}-hexanoyloxy)-3-(dimethylamino)-pyrrolidinol derivatives represent a significant advancement in pharmaceutical chemistry due to their complex architecture and multifaceted functionalities. The ongoing exploration of their pharmacological potential promises to yield novel treatments for a variety of diseases. As our understanding deepens through interdisciplinary research and innovative synthetic approaches,CAS No 2171617 06 2 will continue to play a pivotal role in shaping the future landscape of drug discovery.